2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile

• Molecular Formula: C14H9ClN4O
• Molecular Weight: 284.7 g/mol
• IUPAC Name: 2-amino-4-(4-chlorophenyl)-6-methoxypyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C14H9ClN4O/c1-20-14-11(7-17)12(10(6-16)13(18)19-14)8-2-4-9(15)5-3-8/h2-5H,1H3,(H2,18,19)
• InChI Key: QTLNXNLKWUNVFJ-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C(=N1)N)C#N)C2=CC=C(C=C2)Cl)C#N

Description

2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile, also known as CEP-26401, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CEP-26401 belongs to the class of pyridine derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile acts as a selective inhibitor of PDE4, which is an enzyme that breaks down cAMP in the brain. By inhibiting PDE4, 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile increases cAMP levels, which has been shown to improve cognitive function and reduce symptoms of anxiety and depression. Additionally, 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile has been shown to exhibit a range of biochemical and physiological effects. In addition to its effects on cAMP levels and inflammation, 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a role in the growth and survival of neurons. 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile has also been shown to increase the density of dendritic spines, which are structures on neurons that play a role in synaptic plasticity and learning and memory.

Advantages and Limitations for Lab Experiments

2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile has several advantages for lab experiments. It is a highly selective inhibitor of PDE4, which makes it a useful tool for studying the role of cAMP in the brain. Additionally, 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile has been shown to exhibit good bioavailability and pharmacokinetic properties, which makes it a promising candidate for further development as a therapeutic agent. However, one limitation of 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile. One potential area of research is the development of 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile as a therapeutic agent for the treatment of cognitive disorders, such as Alzheimer's disease. Another area of research is the exploration of the effects of 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile on synaptic plasticity and learning and memory. Additionally, further research is needed to determine the safety and efficacy of 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile in humans, which will require clinical trials.

Synthesis Methods

The synthesis method for 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile involves the reaction of 4-chlorobenzaldehyde with malononitrile in the presence of sodium ethoxide to form 4-(4-chlorophenyl)-3-butene-2-one. This intermediate product is then reacted with 2-amino-6-methoxypyridine-3,5-dicarbonitrile in the presence of potassium carbonate to form 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile. The purity of the compound can be improved by recrystallization from ethanol.

Scientific Research Applications

2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile has been shown to exhibit a range of potential therapeutic applications in scientific research. It has been studied for its potential use in the treatment of anxiety, depression, and cognitive disorders. 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile has been shown to act as a selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme that plays a role in the regulation of cyclic adenosine monophosphate (cAMP) levels in the brain. By inhibiting PDE4, 2-Amino-4-(4-chlorophenyl)-6-methoxy-3,5-pyridinedicarbonitrile increases cAMP levels, which has been shown to improve cognitive function and reduce symptoms of anxiety and depression.